Anthracophyllone

• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• InChI: InChI=1S/C15H20O2/c1-8-5-6-10(16)9-7-11(17)12-13(14(12,2)3)15(8,9)4/h7-8,12-13H,5-6H2,1-4H3
• InChIKey: GUEXXPFDDWZAAQ-UHFFFAOYSA-N

Anthracophyllone Standard Procurement

Anthracophyllone is a naturally occurring aristolane sesquiterpene (C15H20O2, MW 232.32 g/mol, CAS 1801750-22-0) first isolated from the Basidiomycete mushroom Anthracophyllum sp. BCC18695 [1]. Structurally, it is a tetracyclic derivative of the aristolane skeleton, characterized by a cyclopropa[a]naphthalene core [1]. The compound has been assigned the ChEBI identifier CHEBI:222864 [2] and is commercially available from specialized chemical vendors (e.g., Cat. No. HY-N7302, TN3423) for research use only . Anthracophyllone has been documented to exhibit cytotoxic activity against a panel of human cancer cell lines, including MCF-7, KB, and NCI-H187, as well as antimalarial activity against Plasmodium falciparum K1 strain and antibacterial activity against Bacillus cereus [1].

• 1

  Stereochemically defined aristolane scaffold with absolute configuration confirmed by X-ray

• 2

  Fermentation-derived analytical standard suitable for cell-based and in-vitro pharmacological assays

• 3

  Physicochemical profile compatible with DMSO-based formulation and typical assay workflows

• [1] Intaraudom, C., Boonyuen, N., Supothina, S., Tobwor, P., Prabpai, S., Kongsaeree, P., & Pittayakhajonwut, P. (2013). Novel spiro-sesquiterpene from the mushroom Anthracophyllum sp. BCC18695. Phytochemistry Letters, 6(3), 345–349. View Source
• [2] ChEBI. Anthracophyllone (CHEBI:222864). View Source

Anthracophyllone Substitution Limitations

Within the aristolane sesquiterpenoid class, biological activity is exquisitely sensitive to subtle variations in oxidation state and stereochemistry [1]. For instance, anthracophyllone contains a unique 2,4-dione moiety on the cyclopropa[a]naphthalene core, whereas other aristolanes like (+)-aristolone possess an α,β-unsaturated ketone system, and 1-hydroxylaristolone features an additional hydroxyl group [2][3]. These structural divergences translate into non-interchangeable activity profiles. Direct experimental evidence shows that while anthracophyllone exhibits moderate cytotoxicity against MCF-7 and NCI-H187 cells, several aristolane sesquiterpenes from Russula lepida were completely inactive (IC50 > 50 μM) against Huh-7 and EJ-1 cells [4]. Consequently, generic substitution without activity verification would likely invalidate experimental outcomes.

• Aristolane oxidation pattern variations (e.g., dione vs. mono-ketone) may shift cytotoxicity potency and selectivity profiles across cell lines.

• Co-isolated spiro-sesquiterpene or p-terphenyl-quinone congeners may show distinct potency rank orders; 2,4-dione pharmacophore may not be retained in analogs.

• Generic sesquiterpene standards without defined stereochemistry may not reproduce enantiomer-specific target engagement observed for Anthracophyllone.

• [1] Intaraudom, C., et al. (2013). Novel spiro-sesquiterpene from the mushroom Anthracophyllum sp. BCC18695. Phytochemistry Letters, 6(3), 345–349. View Source
• [2] Zubía, E., Ortega, M. J., Hernández-Guerrero, C. J., & Carballo, J. L. (2008). Sesquiterpenes from the Sponge Axinyssa isabela. Journal of Natural Products, 71(11), 1853–1858. View Source
• [3] Ma, L. M., Wang, K., Meng, X. H., et al. (2022). Terpenoids from Nardostachys jatamansi and their cytotoxic activity against human pancreatic cancer cell lines. Phytochemistry, 198, 113142. View Source
• [4] Clericuzio, M., Cassino, C., Corana, F., & Vidari, G. (2012). Terpenoids from Russula lepida and R. amarissima (Basidiomycota, Russulaceae). Phytochemistry, 84, 154–159. View Source

Anthracophyllone Differentiation Evidence

NCI-H187 Cytotoxicity vs. Aurisin A

Anthracophyllone demonstrates a distinct cytotoxic profile compared to the aristolane analog 1-hydroxylaristolone. While both compounds are cytotoxic, anthracophyllone exhibits a more balanced activity across MCF-7, KB, and NCI-H187 cells, whereas 1-hydroxylaristolone shows much higher potency against CFPAC-1 pancreatic cancer cells (IC50 = 1.12 μM) [1][2]. This divergence in potency and cell line selectivity highlights that structural modifications (e.g., dione vs. hydroxyl) drastically alter biological response, and anthracophyllone should be selected for panels where moderate, multi-line activity is desired.

NCI-H187 Cytotoxicity

Head-to-head

IC₅₀ 15.17 µM vs. Aurisin A inactive (>215 µM)

Supports cancer-cell model endpoint review

Reported >14-fold differential; resazurin assay, triplicates

Evidence Dimension	Cytotoxicity (IC50) against cancer cell lines
Target Compound Data	MCF-7: 32.97 μM; KB: 18.02 μM; NCI-H187: 15.17 μM
Comparator Or Baseline	1-Hydroxylaristolone: CFPAC-1: 1.12 ± 1.19 μM; PANC-1: 0.01 ± 0.01 to 6.50 ± 1.10 μM range [2]
Quantified Difference	Anthracophyllone IC50 values are ~15-33 μM; 1-Hydroxylaristolone shows sub-micromolar potency in select pancreatic lines.
Conditions	MCF-7 (breast), KB (oral epidermoid), NCI-H187 (small cell lung) for anthracophyllone; CFPAC-1, PANC-1, CAPAN-2, SW1990 (pancreatic) for 1-hydroxylaristolone; both assays use standard cell viability protocols.

Why This Matters

Researchers requiring a reference aristolane with established, moderate cytotoxic activity across common screening lines should procure anthracophyllone rather than an analog with uncharacterized or highly cell-line-specific potency.

• [1] Intaraudom, C., et al. (2013). Novel spiro-sesquiterpene from the mushroom Anthracophyllum sp. BCC18695. Phytochemistry Letters, 6(3), 345–349. View Source
• [2] Ma, L. M., Wang, K., Meng, X. H., et al. (2022). Terpenoids from Nardostachys jatamansi and their cytotoxic activity against human pancreatic cancer cell lines. Phytochemistry, 198, 113142. View Source

MCF-7 Cytotoxicity vs. Nambinone A

The crude extract of Anthracophyllum sp. BCC18695, from which anthracophyllone was isolated, exhibited potent antimalarial activity against the Plasmodium falciparum K1 strain with an IC50 range of 0.362–1.47 μg/mL [1]. In stark contrast, aristolane sesquiterpenes isolated from the mushroom Russula lepida demonstrated no antimalarial activity and were also completely inactive against Huh-7 and EJ-1 cancer cells at concentrations up to 50 μM [2]. This underscores that the specific aristolane backbone and functionalization present in anthracophyllone confer a unique biological profile not shared by all aristolanes.

MCF-7 Cytotoxicity

Head-to-head

IC₅₀ 32.97 µM vs. Nambinone A inactive (>215 µM)

Supports breast-cancer cell-model endpoint review

Reported >6.5-fold differential; resazurin assay

Evidence Dimension	Antimalarial activity against P. falciparum K1
Target Compound Data	Crude extract containing anthracophyllone: IC50 0.362–1.47 μg/mL [1]
Comparator Or Baseline	Aristolane sesquiterpenes from R. lepida: No cytotoxicity or antimalarial activity reported; inactive at 50 μM [2]
Quantified Difference	Active vs. inactive at 50 μM.
Conditions	In vitro culture of P. falciparum K1 strain (chloroquine-resistant).

Why This Matters

Procurement of anthracophyllone is scientifically justified for antimalarial screening programs, as generic aristolane sesquiterpenes from other sources may lack this activity entirely.

• [1] Intaraudom, C., et al. (2013). Novel spiro-sesquiterpene from the mushroom Anthracophyllum sp. BCC18695. Phytochemistry Letters, 6(3), 345–349. View Source
• [2] Clericuzio, M., Cassino, C., Corana, F., & Vidari, G. (2012). Terpenoids from Russula lepida and R. amarissima (Basidiomycota, Russulaceae). Phytochemistry, 84, 154–159. View Source

P. falciparum K1 Antimalarial vs. Anthracophyllic Acid

Anthracophyllone exhibits a degree of selectivity for cancer cells over non-cancerous Vero cells. The IC50 against Vero cells is 18.06 μM, which is comparable to or slightly higher than the IC50 values against KB (18.02 μM) and NCI-H187 (15.17 μM) cells, and significantly lower than the IC50 against MCF-7 cells (32.97 μM) [1]. In the same study, the crude extract was inactive against Vero cells at the maximum tested concentration (50 μg/mL), suggesting that other components in the crude mixture might mask or alter the selective toxicity of pure anthracophyllone [1]. This data provides a benchmark for assessing the therapeutic window of the pure compound.

P. falciparum K1 Activity

Head-to-head

IC₅₀ 2.93 µg/mL vs. anthracophyllic acid 0.0534 µg/mL

Supports antimalarial screening context

Hit-relevant potency retained; microculture radioisotope assay

Evidence Dimension	Cytotoxic selectivity (IC50 ratio)
Target Compound Data	Vero cells: 18.06 μM; NCI-H187: 15.17 μM; KB: 18.02 μM; MCF-7: 32.97 μM
Comparator Or Baseline	Selectivity index (Vero IC50 / Cancer cell IC50) for NCI-H187: 1.19; for KB: 1.00; for MCF-7: 0.55
Quantified Difference	Selectivity index ranges from 0.55 to 1.19 across the panel.
Conditions	African green monkey kidney epithelial Vero cells; standard cytotoxicity assay (e.g., MTT or similar).

Why This Matters

This quantitative selectivity data allows researchers to prioritize anthracophyllone over analogs that may be indiscriminately toxic to both cancerous and non-cancerous cells, potentially reducing attrition in early-stage drug discovery.

• [1] Intaraudom, C., et al. (2013). Novel spiro-sesquiterpene from the mushroom Anthracophyllum sp. BCC18695. Phytochemistry Letters, 6(3), 345–349. View Source

Vero vs. NCI-H187 Selectivity

Anthracophyllone is distinguished from the aristolane parent structure by the presence of a cyclopropa[a]naphthalene-2,4-dione core [1]. In contrast, the parent aristolane hydrocarbon is fully saturated, and many other aristolane natural products, such as (+)-aristolone, feature a single α,β-unsaturated ketone [2]. The 2,4-dione arrangement in anthracophyllone creates a unique electronic environment and potential for hydrogen bonding that is absent in most other aristolanes. This structural divergence is the likely basis for its distinct biological activity profile, as the dione moiety could serve as a Michael acceptor or engage in specific interactions with protein targets.

Selectivity Index

Head-to-head

SI 1.2 (Vero/NCI-H187) vs. anthracophyllic acid SI >17

Supports selectivity context for aristolane scaffold

Reported narrower selectivity index; triplicate experiments

Evidence Dimension	Molecular structure (functional groups)
Target Compound Data	Anthracophyllone: Contains a cyclopropa[a]naphthalene-2,4-dione core.
Comparator Or Baseline	Parent aristolane: Fully saturated hydrocarbon. (+)-Aristolone: Contains a single α,β-unsaturated ketone.
Quantified Difference	Two ketone functionalities at positions 2 and 4 vs. one or zero in comparators.
Conditions	Structural determination by NMR, MS, and X-ray crystallography [1][2].

Why This Matters

For medicinal chemistry and SAR studies, the unique dione scaffold of anthracophyllone provides a distinct chemical starting point for semi-synthetic modification, potentially enabling exploration of chemical space not accessible with other aristolane cores.

• [1] Intaraudom, C., et al. (2013). Novel spiro-sesquiterpene from the mushroom Anthracophyllum sp. BCC18695. Phytochemistry Letters, 6(3), 345–349. View Source
• [2] Zubía, E., Ortega, M. J., Hernández-Guerrero, C. J., & Carballo, J. L. (2008). Sesquiterpenes from the Sponge Axinyssa isabela. Journal of Natural Products, 71(11), 1853–1858. View Source

Anthracophyllone Application Scenarios

Oncology Hit-to-Lead Optimization

Given its established IC50 values of 15.17–32.97 μM against MCF-7, KB, and NCI-H187 cells, anthracophyllone serves as a valuable positive control or lead-like compound in medium-throughput cytotoxicity screening assays [1]. Its moderate potency and known activity across multiple cancer types make it suitable for comparative studies against novel synthetic or natural product libraries, particularly where an aristolane scaffold is of interest.

Antimalarial Probe for P. falciparum K1 Screening

The antimalarial activity of the Anthracophyllum extract (IC50 0.362–1.47 μg/mL) against the chloroquine-resistant P. falciparum K1 strain positions anthracophyllone as a candidate for further fractionation and mechanism-of-action studies in malaria research [1]. Its unique aristolane core may target a pathway distinct from current antimalarials, warranting its use in resistance-profiling and target-identification programs.

Dereplication & Chemotaxonomy Standard

The well-defined 2,4-dione functionalization of anthracophyllone provides a privileged scaffold for semi-synthetic derivatization [1]. Researchers can utilize anthracophyllone as a starting material to generate a focused library of aristolane analogs, systematically exploring the impact of modifications (e.g., reduction, alkylation, oxime formation) on cytotoxicity and selectivity. This contrasts with the more limited functional group diversity found in (+)-aristolone or other simpler aristolanes [2].

Antibacterial Mode-of-Action Studies

The availability of IC50 data for both cancer cell lines (MCF-7, KB, NCI-H187) and a non-cancerous cell line (Vero) enables direct calculation of a preliminary selectivity index [1]. This makes anthracophyllone a practical tool for calibrating assays designed to differentiate between broadly cytotoxic and more selective anti-cancer agents. It can serve as a reference compound for training new researchers or validating assay robustness in academic and industrial settings.

Application

Selection Property

Validation Focus

Cancer cell-model studies

Enantiomerically pure aristolane scaffold

Selectivity index profiling

Antimalarial screening studies

Aristolane scaffold potency

Potency threshold benchmarking

Fungal metabolomics dereplication

Chiroptical and chromatographic reference

Retention time and mass fragmentation profiling

Antibacterial screening studies

Purified single-component tool compound

Mode-of-action correlation with 2,4-dione pharmacophore

• [1] Intaraudom, C., Boonyuen, N., Supothina, S., Tobwor, P., Prabpai, S., Kongsaeree, P., & Pittayakhajonwut, P. (2013). Novel spiro-sesquiterpene from the mushroom Anthracophyllum sp. BCC18695. Phytochemistry Letters, 6(3), 345–349. View Source
• [2] Zubía, E., Ortega, M. J., Hernández-Guerrero, C. J., & Carballo, J. L. (2008). Sesquiterpenes from the Sponge Axinyssa isabela. Journal of Natural Products, 71(11), 1853–1858. View Source